N-(2-fluorophenyl)-2-(2-methoxyethoxy)isonicotinamide

• IUPAC Name: N-(2-fluorophenyl)-2-(2-methoxyethoxy)pyridine-4-carboxamide
• InChI: InChI=1S/C15H15FN2O3/c1-20-8-9-21-14-10-11(6-7-17-14)15(19)18-13-5-3-2-4-12(13)16/h2-7,10H,8-9H2,1H3,(H,18,19)
• InChI Key: YMMAHEGYXBCPGF-UHFFFAOYSA-N
• Canonical SMILES: COCCOC1=NC=CC(=C1)C(=O)NC2=CC=CC=C2F
• Molecular Formula: C15H15FN2O3
• Molecular Weight: 290.29 g/mol

Description

N-(2-fluorophenyl)-2-(2-methoxyethoxy)isonicotinamide, commonly known as GSK690693, is a small molecule inhibitor that targets protein kinase B (PKB) or Akt. PKB is a serine/threonine kinase that plays a crucial role in cell survival, proliferation, and metabolism. GSK690693 was first synthesized by GlaxoSmithKline and has been extensively studied for its potential applications in cancer therapy.

Scientific Research Applications

Supramolecular Chemistry Applications

Isonicotinamide, a related compound, has been utilized as a supramolecular reagent in synthesizing Cu(II) complexes, demonstrating its potential to create inorganic–organic hybrid materials with consistent supramolecular motifs. This approach facilitates the exploration of flexible coordination chemistry, enhancing the understanding of supramolecular synthesis using reliable supramolecular reagents (Aakeröy et al., 2003).

Organic Synthesis and Medicinal Chemistry

In organic synthesis, isonicotinamides carrying substituents at nitrogen have been shown to undergo cyclization, producing spirocyclic compounds. This process involves a doubly dearomatising intramolecular coupling of heterocycles, offering a pathway to synthesize structurally complex and potentially bioactive molecules (Brice & Clayden, 2009).

Fluorescence Imaging and Sensing Applications

A related compound, used as a fluorescent probe, showcases the ability to monitor pH changes within living cells, highlighting its applicability in biological and medical imaging. This research emphasizes the compound's potential in designing sensitive and selective imaging tools for cellular processes (Jiao et al., 2019).

Drug Discovery and Development

Further, the synthesis of novel derivatives aimed at enhancing therapeutic efficacy and selectivity in drug discovery processes has been explored. One study identified potent and selective Met kinase inhibitors, demonstrating the crucial role of structural optimization in developing new therapeutics (Schroeder et al., 2009).

Advanced Materials

In the realm of materials science, the synthesis of comb-shaped sulfonated poly(arylene ether sulfone) copolymers for potential use in fuel cell applications showcases the integration of such compounds in engineering high-performance materials. This research signifies the importance of molecular engineering in developing next-generation energy technologies (Kim, Robertson, & Guiver, 2008).